Cas no 1809099-14-6 (Potassium 3-acetoxypropyltrifluoroborate)

• Product Name: Potassium 3-acetoxypropyltrifluoroborate
• CAS No: 1809099-14-6
• MF: C₅H₉BF₃KO₂
• MW: 208.02827334404
• CID: 3045914
• PubChem ID: 92135174
• Update Time: 2025-06-28

Potassium 3-acetoxypropyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium 3-acetoxypropyltrifluoroborate
• Potassium(3-acetoxypropyl)trifluoroborate
• G72294
• 1809099-14-6
• Potassium (3-acetoxypropyl)trifluoroborate
• potassium [3-(acetyloxy)propyl]trifluoroboranuide
• potassium;3-acetyloxypropyl(trifluoro)boranuide

• Inchi： 1S/C5H9BF3O2.K/c1-5(10)11-4-2-3-6(7,8)9;/h2-4H2,1H3;/q-1;+1
• InChI Key： ZAATYOVRKSCXQA-UHFFFAOYSA-N
• SMILES： [K+].F[B-](CCCOC(C)=O)(F)F

Computed Properties

• Exact Mass: 208.0284757g/mol
• Monoisotopic Mass: 208.0284757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Additional information on Potassium 3-acetoxypropyltrifluoroborate

Potassium 3-acetoxypropyltrifluoroborate and CAS No. 1809099-14-6: A Comprehensive Overview

Potassium 3-acetoxypropyltrifluoroborate is a multifunctional compound with a unique chemical structure that has garnered significant attention in the biomedical field. This compound, identified by its CAS No. 1809099-14-6, exhibits promising properties that make it a valuable candidate for various pharmaceutical applications. Recent studies have highlighted its potential in drug delivery systems and biomaterials, positioning it as a key player in the development of advanced therapeutic agents.

The molecular framework of Potassium 3-acetoxypropyltrifluoroborate consists of a trifluoroborate anion linked to a 3-acetoxypropyl group. This structure provides the compound with both hydrophilic and hydrophobic characteristics, enabling it to interact with biological systems in a manner that is both effective and biocompatible. The presence of the trifluoroborate moiety is particularly noteworthy, as it contributes to the compound’s stability and solubility in aqueous environments, which are critical factors for its use in in vivo applications.

Recent advancements in nanotechnology have opened new avenues for the utilization of Potassium 3-acetoxypropyltrifluoroborate. Researchers have explored its potential as a ligand in nanoparticle synthesis, where its ability to form stable complexes with metal ions has been leveraged to create targeted drug delivery systems. A 2023 study published in Advanced Drug Delivery Reviews demonstrated that Potassium 3-acetoxypropyltrifluoroborate can enhance the bioavailability of hydrophobic drugs by encapsulating them within polymeric nanoparticles, thereby improving therapeutic efficacy and reducing side effects.

Another area of growing interest is the use of Potassium 3-acetoxypropyltrifluoroborate in anti-inflammatory research. The compound’s ability to modulate inflammatory pathways has been investigated in preclinical models. A 2022 study in Journal of Medicinal Chemistry reported that Potassium 3-acetoxypropyltrifluoroborate exhibits anti-inflammatory activity by inhibiting the NF-κB signaling pathway, which is a key regulator of inflammatory responses. This finding underscores its potential as a therapeutic agent for conditions such as chronic inflammation and autoimmune disorders.

The synthesis of Potassium 3-acetoxypropyltrifluoroborate involves a series of well-defined chemical reactions that ensure the purity and consistency of the final product. The process typically begins with the preparation of the 3-acetoxypropyl group, which is then coupled with the trifluoroborate ion through a nucleophilic substitution reaction. This method allows for the precise control of stereochemistry and functional group placement, which are essential for achieving the desired biological activity.

The stability of Potassium 3-acetoxypropyltrifluoroborate under various conditions is another critical aspect of its application. Studies have shown that the compound remains chemically stable in aqueous solutions over extended periods, which is vital for its use in pharmaceutical formulations. However, its behavior in different pH environments and the presence of other ions can influence its solubility and reactivity, highlighting the importance of optimizing storage and handling conditions.

Recent trends in biomedical research emphasize the integration of multifunctional compounds like Potassium 3-acetoxypropyltrifluoroborate into personalized medicine strategies. The ability of this compound to interact with multiple biological targets makes it a versatile tool for developing tailored therapies. For instance, its use in combination with targeted drug delivery systems has been explored to improve treatment outcomes for patients with resistant cancers and chronic diseases.

Despite its promising properties, the use of Potassium 3-acetoxypropyltrifluoroborate is not without challenges. One of the primary concerns is the potential for toxicological effects, particularly when the compound is used in high concentrations or over prolonged periods. Ongoing research is focused on elucidating the mechanisms of toxicity and developing strategies to mitigate these risks while maximizing therapeutic benefits.

The future of Potassium 3-acetoxypropyltrifluoroborate in the biomedical field is bright, with continued exploration of its applications in regenerative medicine, gene therapy, and biocompatible materials. As technology advances and our understanding of its biological interactions deepens, this compound is poised to play an increasingly important role in the development of innovative therapeutic solutions.